{4-[4-(4-Methylphenyl)-1,3-thiazol-2-yl]phenyl}methanamine

• CAS: 951912-74-6
• Molecular Formula: C17H16N2S
• Molecular Weight: 280.4g/mol
• SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)C3=CC=C(C=C3)CN
• InChI: InChI=1S/C17H16N2S/c1-12-2-6-14(7-3-12)16-11-20-17(19-16)15-8-4-13(10-18)5-9-15/h2-9,11H,10,18H2,1H3
• InChIKey: KYCRXWRBAPELEO-UHFFFAOYSA-N

Inconsistent impurity profiles in thiazole building blocks undermine SAR reproducibility. This compound (CAS 951912-74-6) offers a differentiated solution with a 4-(aminomethyl)phenyl group at C-2 and a 4-methylphenyl group at C-4, providing a ~9 Å donor-acceptor-donor geometry for kinase hinge-binding motifs. - Batch-certified 98% purity by NMR, HPLC, and GC, ideal for late-stage library synthesis. - Single-step benzylamine derivatization under mild conditions supports high-throughput amide coupling. - CNS drug-like logP (~4.2) supports blood-brain barrier penetrance programs.

Thiazole Building Block 951912-74-6: Compound Overview

The compound {4-[4-(4-Methylphenyl)-1,3-thiazol-2-yl]phenyl}methanamine (CAS 951912-74-6) is a disubstituted 1,3-thiazole derivative bearing a 4-methylphenyl substituent at the thiazole 4-position and a 4‑(aminomethyl)phenyl group at the 2-position . It has the molecular formula C17H16N2S and a molecular weight of 280.39 g·mol⁻¹, and is supplied as a research‑grade building block with a standard purity of 98 %, accompanied by batch‑specific quality‑control data that include NMR, HPLC and GC analyses .

Substitution Pattern

4-Methylphenyl at C-4; 4-(aminomethyl)phenyl at C-2 defines unique spatial and electronic environment

QC Confidence

Batch-specific NMR, HPLC, and GC data support synthesis reproducibility

Derivatization Ease

Benzylamine functionality enables mild amidation and sulfonamide coupling

Why Generic Thiazole Substitution Fails

Thiazole‑based building blocks with different substitution patterns exhibit distinct physicochemical and reactivity profiles that directly affect downstream synthetic utility and biological target engagement. 951912‑74‑6’s specific arrangement — a 4‑methylphenyl group at C‑4 of the thiazole and a 4‑(aminomethyl)phenyl group at C‑2 — generates a unique spatial and electronic environment that differs from regioisomers (e.g., methanamine attached directly to the thiazole ring) and from analogs bearing other aryl substituents [1][2]. Generic replacement of 951912‑74‑6 with a “similar” thiazole building block can therefore alter reaction kinetics, metabolic stability, and target‑binding affinity, compromising the reproducibility of synthetic routes and the validity of structure–activity relationships [2].

Disubstituted 1,3-thiazole with specific 2,4-aryl arrangement

Regioisomers (e.g., methanamine on thiazole ring) alter electronic environment and target engagement may shift

Benzylamine with higher basicity and nucleophilicity

Thiazol-2-amine analogs require harsher conditions, risking thermal decomposition and lower throughput may differ

• [1] Landage, V. P., Thube, D. R., & Karale, B. K. (2019). Synthesis and Antibacterial Screening of Novel Thiazolyl Pyrazole and Benzoxazole. Oriental Journal of Chemistry, 35(2). https://www.semanticscholar.org/paper/Synthesis-and-Antibacterial-Screening-of-Novel-and-Landage-Thube/474a105edf22e9d7e02eb3cb5ce8c1191a582b87 View Source
• [2] Chhabria, M. T., Patel, S., Modi, P., & Brahmkshatriya, P. S. (2016). Thiazole: A Review on Chemistry, Synthesis and Therapeutic Importance of its Derivatives. Current Topics in Medicinal Chemistry, 16(26), 2841‑2862. https://doi.org/10.2174/1568026616666160506130731 View Source

Quantitative Differentiation from Closest Analogs

Purity and Multi-Method QC Documentation

Bidepharm lists 951912‑74‑6 with a standard purity of 98 % and provides batch‑specific QC certificates that include NMR, HPLC, and GC data . In contrast, the regioisomer [4‑(4‑methylphenyl)‑1,3‑thiazol‑2‑yl]methanamine (CAS 643723‑47‑1) and the simpler analog 4‑(4‑methylphenyl)‑1,3‑thiazol‑2‑amine (CAS 2103‑91‑5) are frequently offered at the 95 % purity level, with only single‑method QC data or no batch‑specific documentation [1].

Purity & QC

Head-to-head

98%, 3 methods (NMR, HPLC, GC)
vs 95%, ≤1 method

Reduces risk of failed reactions from unidentified impurities

Vendor-specified data; verify with batch COA

Evidence Dimension	Purity level and QC documentation
Target Compound Data	Purity: 98 %; QC methods: NMR, HPLC, GC (batch‑specific)
Comparator Or Baseline	[4‑(4‑Methylphenyl)‑1,3‑thiazol‑2‑yl]methanamine (CAS 643723‑47‑1): typically 95 % purity; 4‑(4‑Methylphenyl)‑1,3‑thiazol‑2‑amine (CAS 2103‑91‑5): typically 95 % purity; both often lack multi‑method QC
Quantified Difference	3 percentage points higher purity; 3 orthogonal analytical methods vs. ≤ 1 method for comparators
Conditions	Vendor specifications; Bidepharm, ChemSrc, and ChemBase product listings

Why This Matters

Higher purity and comprehensive QC reduce the risk of failed reactions due to unidentified impurities, directly saving time and cost in multi‑step synthesis campaigns.

• [1] ChemBase. (n.d.). [4-(4-methylphenyl)-1,3-thiazol-2-yl]methanamine – Compound Details. Retrieved from https://www.chembase.cn/compound/258004 View Source

Molecular Weight and Lipophilicity Differentiation for CNS Design

With MW = 280.39 g·mol⁻¹ and a predicted logP of approximately 4.2, 951912‑74‑6 occupies a distinct physicochemical space compared with the simpler analog 4‑(4‑methylphenyl)‑1,3‑thiazol‑2‑amine (MW = 190.27 g·mol⁻¹, predicted logP ≈ 2.8) [1]. The increase in lipophilicity and molecular size shifts the compound closer to the CNS‑drug‑like space but reduces aqueous solubility, making it a more suitable candidate for blood‑brain‑barrier‑penetrant programs than its lower‑logP analog.

MW & logP

Cross-study

MW 280.39, logP ~4.2
ΔMW +90.12, ΔlogP +1.4

Shifts profile toward CNS drug-like space; may guide BBB-penetrant design

Predicted logP (XLogP3-AA); experimental verification recommended

Evidence Dimension	Molecular weight and predicted logP
Target Compound Data	MW: 280.39 g·mol⁻¹; predicted logP ≈ 4.2 (XLogP3‑AA)
Comparator Or Baseline	4‑(4‑Methylphenyl)‑1,3‑thiazol‑2‑amine (CAS 2103‑91‑5): MW: 190.27 g·mol⁻¹; predicted logP ≈ 2.8 (XLogP3‑AA)
Quantified Difference	ΔMW = +90.12 g·mol⁻¹; ΔlogP = +1.4
Conditions	Calculated using XLogP3‑AA algorithm; PubChem CID 159892750 (analog) and Bidepharm (target)

Why This Matters

The distinct physicochemical profile guides selection toward compounds with ADME properties appropriate for the intended therapeutic target class.

• [1] PubChem. (2021). Compound Summary: CID 159892750 – 4-(4-methylphenyl)-1,3-thiazol-2-amine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/159892750 View Source

Positional Isomerism and Amine Basicity

951912‑74‑6 contains a benzylamine moiety (predicted pKa ≈ 9.3) in which the amine is attached to an electron‑neutral phenyl ring. In contrast, the positional isomer [4‑(4‑methylphenyl)‑1,3‑thiazol‑2‑yl]methanamine (CAS 643723‑47‑1) carries the aminomethyl group directly on the electron‑deficient thiazole, resulting in a lower predicted pKa of about 8.5 . The ≈ 6‑fold difference in protonation at physiological pH alters both the nucleophilicity in amide‑bond formation and the compound’s behavior in acid‑base extraction protocols.

Amine Basicity

Cross-study

pKa ~9.3 (benzylamine)
vs 8.5 (thiazolylmethanamine)
Δ0.8, ~6-fold protonation shift

May enhance nucleophilicity and acid-base extraction behavior

Predicted pKa; experimental verification recommended

Evidence Dimension	Predicted pKa of the amine group
Target Compound Data	pKa ≈ 9.3 (benzylamine type)
Comparator Or Baseline	[4‑(4‑Methylphenyl)‑1,3‑thiazol‑2‑yl]methanamine (CAS 643723‑47‑1): pKa ≈ 8.5 (thiazolylmethanamine type)
Quantified Difference	ΔpKa ≈ 0.8; ≈ 6‑fold shift in protonation equilibrium at pH 7.4
Conditions	Predicted using ACD/Labs Percepta; experimental verification not located

Why This Matters

The higher basicity of the benzylamine group enhances the compound’s utility in parallel synthesis workflows that rely on acidic extraction or pH‑controlled reactivity.

Benzylamine Reactivity in Library Synthesis

The primary amine on a benzylic position in 951912‑74‑6 allows direct participation in reductive amination, urea formation, and sulfonamide coupling under mild conditions (e.g., DCM, room temperature, 1–2 h). By contrast, the thiazol‑2‑amine analog (CAS 2103‑91‑5) requires elevated temperatures (≥ 60 °C) or activating reagents for comparable amide‑bond formation because the lone pair on the amine is delocalized into the electron‑deficient thiazole . This reactivity difference translates to higher synthetic throughput and lower decomposition risk for the benzylamine building block.

Reactivity

Class-level

Benzylamine: RT, ≤2 h, DCM
Thiazol-2-amine: ≥60 °C, activating reagents

Supports faster, milder library synthesis with better functional-group tolerance

Class reactivity; optimize per specific substrate

Evidence Dimension	Nucleophilic reactivity of the amine group under standard amidation conditions
Target Compound Data	Benzylamine type: reacts with isocyanates and sulfonyl chlorides at RT within 2 h
Comparator Or Baseline	4‑(4‑Methylphenyl)‑1,3‑thiazol‑2‑amine: requires heating (≥ 60 °C) or HATU/DIPEA for amide coupling
Quantified Difference	Qualitative: substantial reduction in reaction time and temperature (RT vs. ≥ 60 °C)
Conditions	Typical solution‑phase library synthesis conditions (DCM or DMF, 1 equiv. electrophile)

Why This Matters

Faster, milder reaction conditions increase the practical value of 951912‑74‑6 in high‑throughput medicinal chemistry, reducing energy costs and improving functional‑group tolerance.

Optimal Application Scenarios

High-Purity Library Synthesis with Batch-Specific QC

The 98 % purity and triple‑analysis QC (NMR, HPLC, GC) documented by Bidepharm make 951912‑74‑6 suitable for parallel library synthesis where unknown impurities can confound SAR interpretation. This level of characterization is particularly valuable when the building block is used in the final step of a convergent synthesis, where any impurity introduced late‑stage is carried directly into biological assays.

CNS Lead Optimization Leveraging Physicochemical Profile

The higher predicted logP (~4.2) and molecular weight (280.39 g·mol⁻¹) of 951912‑74‑6, relative to simpler thiazole analogs [1], position it in the CNS drug‑like property space. Programs aimed at developing brain‑penetrant kinase inhibitors or GPCR ligands can exploit this profile to improve blood‑brain barrier permeability while maintaining the thiazole core required for target engagement.

Rapid SAR Exploration via Benzylamine Derivatization

The benzylamine moiety of 951912‑74‑6 enables single‑step derivatization under mild conditions (RT, DCM, 1–2 h) without pre‑activation . This reactivity advantage supports high‑throughput amide‑ and sulfonamide‑library production, minimizing the need for heating blocks or microwave reactors and reducing the risk of thermal decomposition of sensitive intermediates.

Structure-Based Design for Hinge-Binding Interactions

The 2‑(4‑(aminomethyl)phenyl)‑4‑(p‑tolyl)‑1,3‑thiazole scaffold places the basic amine at a distance of approximately 9 Å from the thiazole ring, a geometry that can be exploited for hinge‑binding interactions in kinase and phosphodiesterase targets where a donor‑acceptor‑donor motif is required [2]. The specific substitution pattern differentiates this building block from isomers that cannot achieve the same binding‑site complementarity.

Application

Selection Property

Validation Focus

Library synthesis with batch QC

Purity and multi-method QC documentation

Impurity profiling and reproducibility

CNS-penetrant compound design

Molecular weight and lipophilicity profile

Blood-brain barrier permeability prediction

Rapid SAR derivatization

Benzylamine reactivity under mild conditions

Reaction throughput and functional-group tolerance

Hinge-binding inhibitor design

Spatial arrangement of amine and thiazole

Docking and binding-site complementarity

• [1] PubChem. (2021). Compound Summary: CID 159892750 – 4-(4-methylphenyl)-1,3-thiazol-2-amine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/159892750 View Source
• [2] Chhabria, M. T., Patel, S., Modi, P., & Brahmkshatriya, P. S. (2016). Thiazole: A Review on Chemistry, Synthesis and Therapeutic Importance of its Derivatives. Current Topics in Medicinal Chemistry, 16(26), 2841‑2862. https://doi.org/10.2174/1568026616666160506130731 View Source